Cas no 89366-34-7 (Benzoic acid, 5-(aminocarbonyl)-2-hydroxy-, methyl ester)

• Product Name: Benzoic acid, 5-(aminocarbonyl)-2-hydroxy-, methyl ester
• CAS No: 89366-34-7
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 603160
• PubChem ID: 13222802
• Update Time: 2025-04-19

Benzoic acid, 5-(aminocarbonyl)-2-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(aminocarbonyl)-2-hydroxy-, methyl ester
• methyl 5-carbamoyl-2-hydroxybenzoate
• SCHEMBL4424415
• 89366-34-7
• DTXSID00529625

• Inchi： 1S/C9H9NO4/c1-14-9(13)6-4-5(8(10)12)2-3-7(6)11/h2-4,11H,1H3,(H2,10,12)
• InChI Key： JDGPHAYROXSALM-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(N)=O)C=C1C(=O)OC

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.6Ų